Cas no 1805032-52-3 (3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1805032-52-3
• MF: C₉H₅ClF₅NO₃
• MW: 305.585919141769
• CID: 4845295
• Update Time: 2025-06-08

3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C9H5ClF5NO3/c10-2-3-1-4(8(17)18)7(19-9(13,14)15)16-5(3)6(11)12/h1,6H,2H2,(H,17,18)
• InChI Key： LRHMDPIZWGYIKK-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)O)=C(N=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic Acid (CAS No. 1805032-52-3)

3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid, with the CAS number 1805032-52-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated and chlorinated substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure is characterized by a pyridine core substituted with a chloromethyl group at the 3-position, a difluoromethyl group at the 2-position, and a trifluoromethoxy group at the 6-position, along with a carboxylic acid moiety at the 5-position. These substituents not only influence the electronic distribution within the molecule but also enhance its interactions with biological targets. The fluorine atoms, in particular, play a crucial role in modulating the compound's lipophilicity, metabolic stability, and binding affinity to biological receptors.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to improve drug-like properties such as solubility, bioavailability, and pharmacokinetic profiles. The synthesis of 3-(chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity of the final product.

The compound's potential applications in pharmaceutical research are vast. It serves as a versatile building block for the synthesis of more complex molecules with enhanced biological activity. For instance, derivatives of this compound have been explored as intermediates in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The presence of both electrophilic and nucleophilic sites in the molecule allows for further functionalization, enabling chemists to tailor its properties for specific therapeutic targets.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. A notable example is their role in enhancing the efficacy of antiviral drugs. The unique electronic environment created by fluorine substitution can lead to improved binding interactions with viral proteases and polymerases, thereby inhibiting viral replication. Additionally, the carboxylic acid group provides a site for further derivatization, allowing for the introduction of pharmacophores that can modulate drug activity and selectivity.

The synthetic pathways for 3-(chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid have been optimized to ensure scalability and cost-effectiveness. Industrial processes often involve automated synthesis techniques that minimize human error and maximize reproducibility. These advancements have made it possible to produce large quantities of high-quality material for both academic research and commercial applications.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. While it is essential to handle all chemical compounds with appropriate precautions due to potential health hazards associated with organic synthesis processes, 3-(chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid has demonstrated reasonable stability under standard storage conditions. Proper handling procedures include using personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent exposure during handling and synthesis.

In conclusion, 3-(chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid is a highly valuable compound in pharmaceutical chemistry with numerous potential applications. Its unique structural features make it an excellent candidate for further derivatization and development into novel therapeutic agents. As research continues to uncover new uses for fluorinated pyridines, this compound will undoubtedly play a significant role in advancing drug discovery efforts worldwide.